3-amino-1-(2-methoxyphenyl)-1,2-dihydropyrazin-2-one

• IUPAC Name: 3-amino-1-(2-methoxyphenyl)pyrazin-2-one
• InChI: InChI=1S/C11H11N3O2/c1-16-9-5-3-2-4-8(9)14-7-6-13-10(12)11(14)15/h2-7H,1H3,(H2,12,13)
• InChI Key: VQYJCWCVHFAESX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C=CN=C(C2=O)N
• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol

Description

3-amino-1-(2-methoxyphenyl)-1,2-dihydropyrazin-2-one, commonly known as AMPDP, is an organic compound with a wide range of applications in the fields of chemistry, biology, and medicine. AMPDP is a versatile molecule, which can be used as a building block for the synthesis of a variety of compounds. It has been extensively studied for its unique properties and has been found to have a wide range of applications in the fields of drug discovery, drug delivery, and drug action.

Scientific Research Applications

AMPDP has been studied extensively for its unique properties and has been found to have a wide range of applications in the fields of drug discovery, drug delivery, and drug action. For example, AMPDP has been used as a building block for the synthesis of a variety of compounds, such as peptides, polymers, and small molecules. It has also been used as a precursor for the synthesis of drug molecules, such as antibiotics, antifungals, and antivirals. In addition, AMPDP has been found to be an effective inhibitor of several enzymes, including the enzyme cytochrome P450.

Mechanism of Action

The mechanism of action of AMPDP is not yet fully understood. However, it is believed that the compound acts as an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of a variety of drugs. In addition, AMPDP has been found to inhibit the activity of a variety of other enzymes, such as acetylcholinesterase, which is involved in the breakdown of acetylcholine.
Biochemical and Physiological Effects
The biochemical and physiological effects of AMPDP have not been extensively studied. However, it is believed that the compound may have a variety of effects on the body, including the inhibition of cytochrome P450 enzymes and the inhibition of acetylcholinesterase. In addition, AMPDP has been found to have anti-inflammatory, anti-tumor, and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

The advantages of using AMPDP in laboratory experiments include its low cost, its ease of synthesis, and its wide range of applications. In addition, the compound is relatively stable and can be stored for long periods of time. The main limitation of using AMPDP in laboratory experiments is its limited availability, as it is not widely available on the market.

Future Directions

Given the wide range of applications of AMPDP, there are a number of potential future directions for research. These include further investigation into the biochemical and physiological effects of AMPDP, as well as the development of new synthesis methods and new uses for the compound. In addition, further research into the mechanism of action of AMPDP could provide insight into the development of new drugs and drug delivery systems. Finally, further research into the potential toxicity of AMPDP could provide important information for the safe use of the compound in laboratory experiments.

Synthesis Methods

The synthesis of AMPDP is generally achieved through the reaction of 2-methoxyphenylhydrazine with an appropriate acid. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of 0-100°C. The reaction yields AMPDP as the major product, along with a variety of side products. The reaction can be further optimized by varying the reaction conditions, such as temperature, pressure, and the type of acid used.